Cas no 264920-46-9 (2-(Bromodifluoromethyl)-8-quinolinol)
2-(Bromodifluoromethyl)-8-quinolinol is a versatile compound characterized by its bromo and fluoro substituents, which enhance its reactivity and solubility. This compound is highly valued for its potential applications in medicinal chemistry, particularly in the synthesis of bioactive molecules. Its unique structure and properties make it a valuable tool for researchers seeking to develop novel pharmaceuticals.
264920-46-9 structure
Product name:2-(Bromodifluoromethyl)-8-quinolinol
CAS No:264920-46-9
MF:C10H6BrF2NO
MW:274.061548709869
CID:4821716
2-(Bromodifluoromethyl)-8-quinolinol Chemical and Physical Properties
Names and Identifiers
-
- 2-(bromodifluoromethyl)-8-quinolinol
- 2-(Bromodifluoromethyl)quinolin-8-ol
- 2-(Bromodifluoromethyl)-8-quinolinol
-
- Inchi： 1S/C10H6BrF2NO/c11-10(12,13)8-5-4-6-2-1-3-7(15)9(6)14-8/h1-5,15H
- InChI Key： RBXUSINCLHVCLS-UHFFFAOYSA-N
- SMILES： BrC(C1=CC=C2C=CC=C(C2=N1)O)(F)F
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 1
- Complexity: 240
- Topological Polar Surface Area: 33.1
- XLogP3: 3.3
2-(Bromodifluoromethyl)-8-quinolinol Pricemore >>
| Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM223472-1g |
2-(Bromodifluoromethyl)quinolin-8-ol |
264920-46-9 | 95% | 1g |
$496 | 2024-07-28 | |
| Chemenu | CM223472-1g |
2-(Bromodifluoromethyl)quinolin-8-ol |
264920-46-9 | 95% | 1g |
$468 | 2021-08-04 | |
| Alichem | A189010643-250mg |
2-(Bromodifluoromethyl)-8-quinolinol |
264920-46-9 | 95% | 250mg |
$208.89 | 2023-09-02 | |
| Alichem | A189010643-1g |
2-(Bromodifluoromethyl)-8-quinolinol |
264920-46-9 | 95% | 1g |
$575.52 | 2023-09-02 |
2-(Bromodifluoromethyl)-8-quinolinol Related Literature
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Lucy Ping,Da Sol Chung,Jean Bouffard,Sang-gi Lee Chem. Soc. Rev., 2017,46, 4299-4328
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Dinah R. Parker,Michael J. Pitcher,Peter J. Baker,Isabel Franke,Tom Lancaster,Stephen J. Blundell,Simon J. Clarke Chem. Commun., 2009, 2189-2191
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Sarfraj Mujawar,Onkar Game,Ashish Yengantiwar,Arun Banpurkar,Sneha Kulkarni,Jyoti Jog,Satishchandra Ogale Nanoscale, 2011,3, 4706-4712
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4. Synthesis of benzyl sulfides via substitution reaction at the sulfur of phosphinic acid thioesters†Yoshitake Nishiyama,Takamitsu Hosoya,Suguru Yoshida Chem. Commun., 2020,56, 5771-5774
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Fred Wudl Energy Environ. Sci., 2013,6, 392-406
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